Cas no 1804661-82-2 (2-Amino-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1804661-82-2
• MF: C₆H₅F₂IN₂
• MW: 270.018580198288
• CID: 4846672
• Update Time: 2025-10-29

2-Amino-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H5F2IN2/c7-5(8)4-2-1-3(9)6(10)11-4/h1-2,5H,(H2,10,11)
• InChI Key： IMWCMFNSXHTVTL-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)F)=NC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-(difluoromethyl)-3-iodopyridine

Introduction to 2-Amino-6-(difluoromethyl)-3-iodopyridine (CAS No. 1804661-82-2)

2-Amino-6-(difluoromethyl)-3-iodopyridine, with the chemical formula C₆H₅F₂IN₂, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and applications. The presence of both amino and iodine substituents, along with a difluoromethyl group, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

Thecas no1804661-82-2 identifier is crucial for its classification and tracking in chemical databases and regulatory systems. This unique numerical code ensures that researchers and regulatory bodies can accurately reference and manage the compound throughout its lifecycle, from synthesis to commercialization. Theproduct name: 2-amino-6-(difluoromethyl)-3-iodopyridine succinctly describes its structural features, which are essential for understanding its potential applications and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design. The introduction of fluorine atoms into a pyridine ring can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity to biological targets. In particular, thedifluoromethyl group is known to enhance metabolic stability by resisting oxidative degradation, while theamino group provides a site for further functionalization through various chemical reactions such as coupling or acylation.

Theiodopyridine moiety is another key feature that contributes to the compound's utility in synthetic chemistry. Iodine is a halogen that can participate in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental in constructing complex organic molecules. These reactions are widely used in the pharmaceutical industry to build biaryl structures, which are common motifs in many approved drugs.

In the context of drug discovery, 2-amino-6-(difluoromethyl)-3-iodopyridine has been explored as a building block for several therapeutic targets. For instance, its structural framework resembles that of certain kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Thedifluoromethyl group's ability to improve metabolic stability makes it an attractive feature for designing long-acting drugs that require prolonged exposure to biological targets.

Moreover, recent studies have demonstrated the compound's potential in developing agrochemicals. Pyridine derivatives are well-known for their roles as intermediates in herbicides and pesticides. Theamino andiode substituents can be further modified to create molecules with specific biological activities against pests or weeds. This versatility underscores the importance ofcas no1804661-82-2-labeled compounds in addressing global agricultural challenges.

The synthesis of 2-amino-6-(difluoromethyl)-3-iodopyridine typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation, fluorination, and amination processes. The precise control of reaction conditions is crucial to achieve high yields and purity levels required for pharmaceutical applications. Advanced techniques such as flow chemistry have been employed to optimize these synthetic routes, ensuring scalability and reproducibility.

The compound's reactivity also makes it a valuable tool in material science research. Pyridine-based polymers and coordination complexes have been studied for their unique electronic properties. The introduction of fluorinated groups can tune these properties, making them suitable for applications in organic electronics or catalysis. Such applications are at the forefront of modern research aimed at developing sustainable and efficient technologies.

In conclusion, 2-amino-6-(difluoromethyl)-3-iodopyridine (CAS No. 1804661-82-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its structural features—particularly thedifluoromethyl,amino, andiode groups—make it a versatile intermediate for synthetic chemistry. As research continues to uncover new applications for halogenated pyridines, compounds like this will remain indispensable tools for scientists striving to develop innovative solutions to global challenges.